Cas no 1361565-52-7 (6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361565-52-7
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4967539
• Update Time: 2025-05-20

6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-13-3-2-9(12(19-13)4-5-18)8-6-10(15)14(17)11(16)7-8/h2-3,6-7H,4H2,1H3
• InChI Key： ZBQDUICJJABJET-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(N=C1CC#N)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.4
• Topological Polar Surface Area: 45.9

Additional information on 6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile

Research Brief on 6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS: 1361565-52-7)

6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS: 1361565-52-7) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and trichlorophenyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a candidate for further preclinical evaluation.

The synthesis of 6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile involves a multi-step process, including the condensation of appropriately substituted pyridine derivatives with trichlorophenyl groups under controlled conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in subsequent biological assays. Researchers have also investigated its stability and solubility profiles, which are critical for its potential formulation into drug products.

In terms of biological activity, preliminary studies have demonstrated that 6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile exhibits significant inhibitory effects against specific bacterial strains and fungal pathogens. Its mechanism of action appears to involve interference with microbial cell wall synthesis or enzymatic pathways, although further detailed studies are required to elucidate the exact molecular targets. Additionally, its low cytotoxicity in mammalian cell lines suggests a favorable safety profile for therapeutic development.

Recent publications have highlighted the compound's potential in addressing antibiotic resistance, a pressing global health challenge. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed enhanced activity against multidrug-resistant bacterial isolates. These findings underscore the importance of continued research into its structure-activity relationships and optimization for clinical use.

Looking ahead, the next steps for 6-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile include comprehensive pharmacokinetic and pharmacodynamic studies to assess its bioavailability, metabolism, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, potentially leading to novel therapeutic agents in the coming years. This compound represents a promising avenue for innovation in the fight against infectious diseases and other medical conditions.